Cas no 1986331-08-1 (Methyl 2-propylprolinate hydrochloride)

Methyl 2-propylprolinate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-propylprolinate hydrochloride
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- Inchi: 1S/C9H17NO2.ClH/c1-3-5-9(8(11)12-2)6-4-7-10-9;/h10H,3-7H2,1-2H3;1H
- InChI Key: ZIENWVVTVYFKKT-UHFFFAOYSA-N
- SMILES: C(C1(NCCC1)CCC)(=O)OC.Cl
Methyl 2-propylprolinate hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | BA26411-10g |
Methyl 2-propylprolinate hydrochloride |
1986331-08-1 | 95% | 10g |
$2127.00 | 2024-01-01 | |
A2B Chem LLC | BA26411-1g |
Methyl 2-propylprolinate hydrochloride |
1986331-08-1 | 95% | 1g |
$473.00 | 2024-01-01 | |
A2B Chem LLC | BA26411-5g |
Methyl 2-propylprolinate hydrochloride |
1986331-08-1 | 95% | 5g |
$1418.00 | 2024-01-01 | |
A2B Chem LLC | BA26411-25g |
Methyl 2-propylprolinate hydrochloride |
1986331-08-1 | 95% | 25g |
$4134.00 | 2024-01-01 |
Methyl 2-propylprolinate hydrochloride Related Literature
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Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
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Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
Additional information on Methyl 2-propylprolinate hydrochloride
Methyl 2-Propylprolinate Hydrochloride: An Overview of a Promising Compound (CAS No. 1986331-08-1)
Methyl 2-propylprolinate hydrochloride (CAS No. 1986331-08-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential therapeutic properties, is being extensively studied for its applications in various medical conditions. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of methyl 2-propylprolinate hydrochloride.
Chemical Structure and Properties
Methyl 2-propylprolinate hydrochloride is a derivative of proline, a non-essential amino acid. The compound features a five-membered pyrrolidine ring with a propyl group attached to the nitrogen atom and a methyl ester group at the carboxylic acid position. The presence of the hydrochloride salt form ensures its solubility in aqueous solutions, making it suitable for various pharmaceutical formulations. The molecular formula of methyl 2-propylprolinate hydrochloride is C9H17NO3·HCl, with a molecular weight of approximately 215.7 g/mol.
Synthesis Methods
The synthesis of methyl 2-propylprolinate hydrochloride can be achieved through several routes, each offering unique advantages in terms of yield, purity, and scalability. One common method involves the reaction of proline with propyl bromide to form the propylated proline intermediate, followed by esterification with methanol and subsequent conversion to the hydrochloride salt. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalytic systems that minimize waste and energy consumption.
Biological Activities
Methyl 2-propylprolinate hydrochloride has demonstrated a range of biological activities that make it an attractive candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective effects, potentially useful in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in central nervous system disorders.
Potential Therapeutic Applications
The diverse biological activities of methyl 2-propylprolinate hydrochloride have led to its exploration in various therapeutic areas. In preclinical studies, it has shown promise in reducing inflammation and oxidative stress in models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its neuroprotective effects have also been evaluated in animal models of neurodegenerative diseases, where it has demonstrated the ability to improve cognitive function and reduce neuronal damage.
Clinical trials are currently underway to assess the safety and efficacy of methyl 2-propylprolinate hydrochloride in human subjects. Early results from phase I trials have indicated good tolerability and pharmacokinetic profiles, paving the way for further clinical evaluation. Researchers are particularly interested in its potential as an adjunct therapy for conditions where inflammation plays a significant role.
Current Research Trends
The ongoing research on methyl 2-propylprolinate hydrochloride is focused on elucidating its mechanisms of action at the molecular level. Recent studies have identified specific signaling pathways that are modulated by this compound, including the NF-κB pathway involved in inflammation and the PI3K/Akt pathway associated with cell survival and proliferation. Understanding these mechanisms will provide valuable insights into optimizing its therapeutic use.
In addition to its direct biological effects, there is growing interest in combining methyl 2-propylprolinate hydrochloride with other drugs to enhance treatment outcomes. For example, preliminary studies suggest that co-administration with anti-inflammatory agents or neuroprotective compounds may result in synergistic effects, leading to improved patient outcomes.
Conclusion
Methyl 2-propylprolinate hydrochloride (CAS No. 1986331-08-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.
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